1-((4,6-Bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-methoxyphenyl)urea
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Description
1-((4,6-Bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-methoxyphenyl)urea is a useful research compound. Its molecular formula is C16H23N7O2 and its molecular weight is 345.407. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivatives
Research on derivatives of imidazo-sym-triazine highlights the versatility of triazine-based compounds in creating various derivatives through reactions with aryl isocyanates and arenesulfonyl chlorides. These derivatives demonstrate the potential for chemical modification and application in diverse fields, including materials science and pharmaceuticals (Dovlatyan, Eliazyan, Pivazyan, & Yengoyan, 2008). Another study on the synthesis of bi-functional melamine derivatives explores the modification of triazine structures for the development of new materials with specific properties, indicating the adaptability of triazine-based compounds for various applications (Matsukawa, Teshirogi, Sakamoto, & Tonami, 1980).
Chemical Properties and Applications
The study of herbicide movement in soil utilizing triazine derivatives showcases the environmental interactions and behavior of these compounds. This research provides insights into the environmental fate and transport of triazine-based herbicides, with implications for agricultural practices and environmental protection (Davidson & McDougal, 1973). Another study focusing on the synthesis of cyclic dipeptidyl ureas presents a new class of compounds that could have implications in the design of bioactive molecules or materials with specific functional properties (Sañudo, Marcaccini, Basurto, & Torroba, 2006).
Innovative Materials Development
Research on fluorescent dyes with large Stokes shifts based on triazine derivatives highlights the potential for creating new materials for optical applications, including sensors, imaging, and information technology. This work illustrates the role of triazine compounds in developing materials with unique optical properties (Rihn, Retailleau, De Nicola, Ulrich, & Ziessel, 2012).
Properties
IUPAC Name |
1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-(3-methoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N7O2/c1-22(2)14-19-13(20-15(21-14)23(3)4)10-17-16(24)18-11-7-6-8-12(9-11)25-5/h6-9H,10H2,1-5H3,(H2,17,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDABEXHCRHJXHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC(=N1)CNC(=O)NC2=CC(=CC=C2)OC)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.